Cas no 898227-78-6 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-)
898227-78-6 structure
Product Name:3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-
CAS No:898227-78-6
MF:C8H5ClN2O2
MW:196.590500593185
CID:587991
PubChem ID:71407664
Update Time:2025-04-19
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-
- 6-chloro-5-cyano-2-methylnicotinic acid
- 6-chloro-5-cyano-2-methylpyridine-3-carboxylic acid
- 6-Chloro-5-cyano-2-methylnicotinicacid
- 898227-78-6
- QSKFTQUGSUMVFH-UHFFFAOYSA-N
- DTXSID80828183
- CS-0372997
- SCHEMBL4098277
-
- Inchi: 1S/C8H5ClN2O2/c1-4-6(8(12)13)2-5(3-10)7(9)11-4/h2H,1H3,(H,12,13)
- InChI Key: QSKFTQUGSUMVFH-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 196.0039551g/mol
- Monoisotopic Mass: 196.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74Ų
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl- Related Literature
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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